Cas no 77205-93-7 (Benzothiazole, 2-(methylthio)-5-(trifluoromethyl)-)

• Product Name: Benzothiazole, 2-(methylthio)-5-(trifluoromethyl)-
• CAS No: 77205-93-7
• MF: C₉H₆F₃NS₂
• MW: 249.275849819183
• CID: 4182552
• PubChem ID: 10562572
• Update Time: 2025-04-24

Benzothiazole, 2-(methylthio)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(methylthio)-5-(trifluoromethyl)-
• 2-(Methylthio)-5-(trifluoromethyl)benzo[d]thiazole
• DSFBFXPXILAMLI-UHFFFAOYSA-N
• SCHEMBL3660244
• 77205-93-7

• Inchi： 1S/C9H6F3NS2/c1-14-8-13-6-4-5(9(10,11)12)2-3-7(6)15-8/h2-4H,1H3
• InChI Key： DSFBFXPXILAMLI-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C(F)(F)F)C=C2N=C1SC

Computed Properties

• Exact Mass: 248.98937603Da
• Monoisotopic Mass: 248.98937603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.4Ų